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Compound of Interest

Compound Name:
Pirlimycin-d10 (Major)

Hydrochloride

Cat. No.: B1152141

Get Quote

Role: Stable Isotope Internal Standard (SIL-IS) for LC-MS/MS Bioanalysis Application:

Veterinary Drug Residue Quantification (Milk, Tissue, Biological Fluids)[1]

Executive Summary
Pirlimycin-d10 (Major) Hydrochloride is the deuterated analog of Pirlimycin, a lincosamide

antibiotic widely used to treat mastitis in dairy cattle.[1] In regulated bioanalysis, it serves as the

"Gold Standard" Internal Standard (IS).[1] Unlike structural analogs (e.g., clindamycin) or

stereoisomers (isopirlimycin), Pirlimycin-d10 shares identical physicochemical properties—

solubility, pKa, and chromatographic retention—with the target analyte while being mass-

resolved by +10 Daltons.[1]

This guide outlines the technical specifications, mechanistic utility, and a validated LC-MS/MS

workflow for using Pirlimycin-d10 to ensure compliance with global Maximum Residue Limits

(MRLs) established by the FDA (400 ppb in milk) and EMA (100 µg/kg in milk).[1]

Chemical Identity & Physicochemical Profile[1][2][3]
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The "Major" designation typically refers to the enrichment of the biologically active stereoisomer

(2S-cis configuration) and the dominant isotopologue in the deuterated mixture, ensuring the IS

co-elutes perfectly with the native drug.

Property Specification

Chemical Name Pirlimycin-d10 (Major) Hydrochloride

Parent Class Lincosamide Antibiotic

Molecular Formula C₁₇H₂₁D₁₀ClN₂O₅S[1][2] · HCl

Salt Form
Hydrochloride (HCl) – Enhances aqueous

solubility and stability.[1][3]

Isotopic Purity

Typically ≥ 98% atom D; ensures minimal

contribution to the native M+0 channel (avoiding

"cross-talk").[1]

Solubility Highly soluble in water, methanol, and DMSO.

pKa
~8.4 (Piperidine nitrogen) – Key for pH-

dependent extraction.[1]

Storage
-20°C, hygroscopic. Store under inert gas

(Nitrogen/Argon).

Structural Insight
Pirlimycin consists of a propyl-amino acid analog (4-ethyl-pipecolic acid) linked to a sulfur-

containing sugar (methyl thiolincosaminide).[1] The d10 labeling typically occurs on the 4-ethyl-

pipecolic acid moiety (the lipophilic side chain).[1] This positioning is strategic:

Metabolic Stability: The label is placed on non-exchangeable positions to prevent deuterium

loss during extraction or in vivo metabolism.

Fragmentation: In MS/MS, the label is often retained in the primary product ion, allowing

distinct MRM transitions for the IS versus the Native drug.
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Mechanism of Action: Isotope Dilution Mass
Spectrometry (IDMS)[1]
The primary technical value of Pirlimycin-d10 is its ability to compensate for Matrix Effects

(Signal Suppression/Enhancement) in Electrospray Ionization (ESI).[1]

The Matrix Effect Problem
In complex matrices like bovine milk or liver, co-eluting phospholipids can suppress the

ionization of Pirlimycin, leading to underestimation of residue levels.

The Pirlimycin-d10 Solution
Because Pirlimycin-d10 is chemically identical to the native drug, it experiences the exact same

extraction recovery and ionization suppression at the exact same retention time. By quantifying

the Area Ratio (Native Area / IS Area), the suppression cancels out.[1]
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Figure 1: Mechanism of Matrix Effect Compensation using Pirlimycin-d10.

Experimental Protocol: LC-MS/MS Quantification in
Bovine Milk
Objective: Quantify Pirlimycin residues in milk with a Limit of Quantitation (LOQ) of 5.0 ng/mL

(ppb).
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Reagents
Stock Solution: Dissolve Pirlimycin-d10 HCl in Methanol (100 µg/mL).

Working IS Solution: Dilute Stock to 100 ng/mL in water.

Extraction Solvent: Acetonitrile (ACN) with 1% Formic Acid (precipitates proteins).[1]

Step-by-Step Methodology
Sample Preparation:

Transfer 1.0 mL of raw milk into a 15 mL polypropylene centrifuge tube.

IS Spiking: Add 50 µL of Pirlimycin-d10 Working Solution (100 ng/mL) to every sample

(calibration standards, QCs, and unknowns). Vortex for 30 sec.

Note: Spiking before extraction is critical to correct for recovery losses.

Extraction & Precipitation:

Add 4.0 mL of Acetonitrile (with 1% Formic Acid).

Vortex vigorously for 1 minute.

Centrifuge at 4,000 x g for 10 minutes at 4°C.

Clean-up (Optional but Recommended):

Transfer supernatant to a clean tube.[1]

Add 2 mL Hexane (to remove fat/lipids).[1] Vortex and centrifuge.[1][4]

Discard the upper Hexane layer.

Evaporate the aqueous/ACN layer to dryness under Nitrogen at 40°C.

Reconstitution: Dissolve residue in 500 µL of Mobile Phase A/B (90:10).
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LC-MS/MS Parameters:

Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

MRM Transitions (Multiple Reaction Monitoring)
Compound

Precursor
Ion (m/z)

Product Ion
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Role

Pirlimycin 411.2 [M+H]⁺ 375.2 30 22 Quantifier

Pirlimycin 411.2 [M+H]⁺ 112.1 30 35 Qualifier

Pirlimycin-

d10
421.3 [M+H]⁺ 385.3 30 22 IS Quantifier

Note: The +10 Da shift is maintained in the product ion (375 -> 385), confirming the label is on

the core fragment retained during collision-induced dissociation.

Workflow Visualization
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Figure 2: Analytical Workflow for Pirlimycin Quantification in Milk.

Regulatory Context & Safety
Maximum Residue Limits (MRLs)
Accurate quantification using Pirlimycin-d10 is mandatory to verify compliance with:
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FDA (USA): 0.4 ppm (400 ppb) in milk; 0.5 ppm in liver.[1]

EMA (Europe): 100 µg/kg (ppb) in milk.[1]

Codex Alimentarius: 100 µg/kg in milk.[1][5][6]

Handling & Safety
Hazard: Pirlimycin is a bioactive antibiotic.[1][3][7] Handle with PPE (gloves, mask) to avoid

sensitization or development of bacterial resistance.[1]

Waste: Dispose of as hazardous chemical waste (antibiotic containing).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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